4-(5-methyl-1,3-thiazol-2-yl)-2-(piperidine-1-carbonyl)morpholine

• IUPAC Name: [4-(5-methyl-1,3-thiazol-2-yl)morpholin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C14H21N3O2S/c1-11-9-15-14(20-11)17-7-8-19-12(10-17)13(18)16-5-3-2-4-6-16/h9,12H,2-8,10H2,1H3
• InChI Key: AEQAFXYYXPNSIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)N2CCOC(C2)C(=O)N3CCCCC3
• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol

Description

4-(5-methyl-1,3-thiazol-2-yl)-2-(piperidine-1-carbonyl)morpholine, also known as Morpholine-4-thiazole-2-carboxylic acid, is an organic compound with a variety of applications in scientific research. It is a heterocyclic compound consisting of a morpholine ring and a thiazole ring, both of which are connected by a carboxylic acid group. Morpholine-4-thiazole-2-carboxylic acid is a popular compound used in synthetic chemistry due to its versatile reactivity and its ability to form strong hydrogen bonds.

Scientific Research Applications

4-(5-methyl-1,3-thiazol-2-yl)-2-(piperidine-1-carbonyl)morpholine-thiazole-2-carboxylic acid has a variety of applications in scientific research. It is used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a reagent in peptide synthesis. It is also used in the synthesis of various drugs, such as anti-cancer drugs and antibiotics. 4-(5-methyl-1,3-thiazol-2-yl)-2-(piperidine-1-carbonyl)morpholine-thiazole-2-carboxylic acid is also used in the synthesis of materials with interesting optical and electrical properties.

Mechanism of Action

4-(5-methyl-1,3-thiazol-2-yl)-2-(piperidine-1-carbonyl)morpholine-thiazole-2-carboxylic acid is a versatile compound that can act as a nucleophile or an electrophile depending on the reaction conditions. When acting as a nucleophile, it can form strong hydrogen bonds with electrophilic species, such as carbonyl groups. When acting as an electrophile, it can react with nucleophilic species, such as amines or alcohols.
Biochemical and Physiological Effects
4-(5-methyl-1,3-thiazol-2-yl)-2-(piperidine-1-carbonyl)morpholine-thiazole-2-carboxylic acid is not known to have any direct biochemical or physiological effects. However, compounds that contain morpholine-4-thiazole-2-carboxylic acid as a structural component may have biological activity. For example, some compounds containing morpholine-4-thiazole-2-carboxylic acid have been found to have anti-cancer activity.

Advantages and Limitations for Lab Experiments

4-(5-methyl-1,3-thiazol-2-yl)-2-(piperidine-1-carbonyl)morpholine-thiazole-2-carboxylic acid is a versatile compound that can be used in a variety of laboratory experiments. It is a stable compound with a low melting point, making it ideal for use in organic synthesis. It is also relatively non-toxic, making it safe to handle in the laboratory. However, morpholine-4-thiazole-2-carboxylic acid is a relatively expensive compound, and its reactivity can be limited depending on the reaction conditions.

Future Directions

4-(5-methyl-1,3-thiazol-2-yl)-2-(piperidine-1-carbonyl)morpholine-thiazole-2-carboxylic acid has a wide range of potential applications in scientific research. It could be used in the development of new materials with interesting optical and electrical properties, as well as in the synthesis of new drugs and antibiotics. It could also be used in the development of new catalysts for organic synthesis and in the synthesis of peptides. Additionally, morpholine-4-thiazole-2-carboxylic acid could be used in the development of new ligands for coordination chemistry.

Synthesis Methods

4-(5-methyl-1,3-thiazol-2-yl)-2-(piperidine-1-carbonyl)morpholine-thiazole-2-carboxylic acid can be synthesized through a variety of methods, the most common of which is the reaction of morpholine with thiophosgene. The reaction of morpholine and thiophosgene typically takes place in a polar aprotic solvent such as dimethylformamide (DMF) at temperatures ranging from -78°C to 0°C. The reaction is typically complete within 15 minutes and yields a pale yellow solid product. Other methods of synthesis include the reaction of morpholine and thiourea, and the reaction of morpholine and an alkyl isothiocyanate.